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Compound of Interest

Compound Name: OB-1

Cat. No.: B1677076 Get Quote

This guide provides crucial safety and logistical information for the handling and disposal of

Optical Brightener OB-1 (OB-1). The following procedures are designed to ensure the safety of

researchers, scientists, and drug development professionals.

Chemical Identification:

Product Name: Optical Brightener OB-1[1]

Chemical Name: 2,2'-(4,4'-distyryl)bisbenzoxazole[1]

CAS Number: 1533-45-5

Appearance: Yellowish-green crystal powder[1]

OB-1 is a fluorescent whitening agent utilized in the plastics and synthetic fiber industries for its

high thermal stability and whitening efficiency.[1][2]

Hazard Identification and Personal Protective Equipment
(PPE)
OB-1 is classified as a substance that may cause skin irritation, serious eye irritation, and

respiratory irritation.[3] Therefore, adherence to proper PPE protocols is mandatory.

Recommended Personal Protective Equipment:
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PPE Item Specification Purpose

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

Prevents skin contact and

potential irritation.[3]

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from dust

particles and potential

irritation.[3][4]

Respiratory Protection NIOSH-approved respirator

Required when engineering

controls are insufficient to

maintain exposure below limits

or when handling in a way that

generates dust.[3]

Body Protection
Laboratory coat or protective

clothing

Minimizes contamination of

personal clothing.[3][4]

Operational and Disposal Plans
Handling and Storage

Ventilation: Handle OB-1 in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation of dust.[3]

Avoiding Dust Formation: Take measures to avoid the formation of dust during handling.[3]

Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[3]

Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling and before

eating, drinking, or smoking.[3]

Experimental Workflow for Safe Handling of OB-1
The following diagram outlines the standard operating procedure for safely handling OB-1 in a

laboratory setting.
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Preparation

Donning PPE

Handling OB-1

Doffing PPE

Final Steps

Review Safety Data Sheet (SDS)

Ensure proper ventilation (fume hood)

Assemble required PPE

Don lab coat

Proceed to Donning

Don respirator/mask

Don eye protection

Don gloves

Weigh/handle OB-1 in fume hood

Proceed to Handling

Minimize dust generation

Clean up spills immediately

Remove gloves

Proceed to Doffing

Remove lab coat

Remove eye protection

Remove respirator/mask

Dispose of waste in designated containers

Proceed to Final Steps

Wash hands thoroughly

 

Waste Generated
(OB-1 residue, contaminated PPE)

Collect waste in a
designated, sealed container

Label container:
'Hazardous Waste - Optical Brightener OB-1'

Store in designated hazardous
waste accumulation area

Contact EHS for
waste pickup and disposal

Waste Disposed of by EHS

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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